Cas no 2060038-20-0 (1-(4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one)

• Product Name: 1-(4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one
• CAS No: 2060038-20-0
• MF: C₁₅H₁₈INO₂
• MW: 371.213396549225
• MDL: MFCD30487638
• CID: 5173574
• PubChem ID: 137702532
• Update Time: 2025-10-31

1-(4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 1-(4-iodophenyl)-3-(2-methyl-1-oxopropyl)-
• 1-(4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one

• MDL： MFCD30487638
• Inchi： 1S/C15H18INO2/c1-10(2)14(18)13-4-3-9-17(15(13)19)12-7-5-11(16)6-8-12/h5-8,10,13H,3-4,9H2,1-2H3
• InChI Key： WPFLXLPPOKSQTG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(I)C=C2)CCCC(C(=O)C(C)C)C1=O

Additional information on 1-(4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one

Professional Introduction to 1-(4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one (CAS No. 2060038-20-0)

1-(4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one, identified by its CAS number 2060038-20-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of an iodophenyl substituent and a butanoyl moiety in its molecular framework imparts unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules.

The structural features of 1-(4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one contribute to its reactivity and utility in various chemical transformations. The iodine atom in the iodophenyl group serves as a versatile handle for further functionalization, enabling the introduction of other pharmacophores or tags through cross-coupling reactions such as Suzuki or Stille couplings. This makes the compound particularly useful in the development of novel drug candidates where site-specific modifications are required.

The butanoyl group at the 3-position of the piperidine ring introduces a lipophilic moiety, which can enhance the compound's solubility and permeability across biological membranes. This property is often exploited in drug design to improve pharmacokinetic profiles. Additionally, the piperidine core is known to be a common scaffold in many pharmacologically active agents, including antipsychotics, antihistamines, and antiviral drugs. Therefore, derivatives of piperidine are frequently explored for their potential therapeutic benefits.

In recent years, there has been growing interest in exploring the biological activities of compounds containing iodine substituents. Iodine-containing molecules have been shown to exhibit a wide range of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The iodophenyl group in 1-(4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one may contribute to these effects by interacting with specific biological targets or by serving as a precursor for bioactive iodinated species.

The synthesis of 1-(4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one involves multi-step organic transformations that highlight the synthetic prowess required in medicinal chemistry. The process typically begins with the preparation of 4-iodoaniline, which is then coupled with 2-methylpropionyl chloride to form the desired amide linkage. Subsequent cyclization steps are employed to construct the piperidine ring system. These synthetic strategies often require careful optimization to ensure high yields and purity, underscoring the importance of meticulous planning in pharmaceutical research.

The compound's potential applications extend beyond its use as an intermediate in drug synthesis. It has also been investigated as a building block for materials science applications, particularly in the development of luminescent probes and imaging agents. The unique electronic properties of iodine-containing aromatic systems make them attractive for such applications, where precise control over molecular architecture is crucial.

The latest research trends indicate that 1-(4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one is being explored in combination with other bioactive molecules to discover novel synergistic effects. For instance, studies have demonstrated that combining this compound with kinase inhibitors could lead to enhanced therapeutic outcomes in certain disease models. Such combinatorial approaches are becoming increasingly popular in drug discovery due to their ability to address complex pathologies more effectively than single-agent therapies.

The development of new synthetic methodologies is another area where this compound has shown promise. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable routes to complex molecules like 1-(4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one strong>. These innovations not only improve laboratory efficiency but also align with global efforts to reduce environmental impact through greener chemical processes.

In conclusion, 1-(4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one (CAS No. 2060038-20-0) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features and reactivity make it a valuable tool for synthesizing bioactive molecules, while its diverse applications span from drug development to materials science. As research continues to uncover new uses for this compound, it will undoubtedly remain a key player in advancing scientific understanding and innovation.